2-(benzo[d]thiazol-2-ylthio)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H14N4OS2/c22-16(11-23-17-20-13-5-1-2-7-15(13)24-17)18-9-12-10-19-21-8-4-3-6-14(12)21/h1-8,10H,9,11H2,(H,18,22)
• InChI Key: PHHCKSMODZCJIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NCC3=C4C=CC=CN4N=C3
• Molecular Formula: C17H14N4OS2
• Molecular Weight: 354.5 g/mol

Description

The compound contains a benzo[d]thiazol-2-ylthio group, a pyrazolo[1,5-a]pyridin-3-ylmethyl group, and an acetamide group. These groups are common in medicinal chemistry and could impart various biological activities to the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of the benzo[d]thiazol-2-ylthio group with the pyrazolo[1,5-a]pyridin-3-ylmethyl group, followed by acetylation to introduce the acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzothiazole and pyrazolopyridine) and polar functional groups (thioether and acetamide), which could influence its physicochemical properties and interactions with biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and reagents used. The thioether and acetamide groups could potentially undergo various transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of aromatic rings and polar functional groups could affect its solubility, stability, and reactivity.

Scientific Research Applications

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition

• Results : Among the synthesized compounds, 3-(2-(benzo[d]thiazol-2-ylthio)acetamido)-4-methylbenzoic acid (4f) displayed potent PTP1B inhibitory activity with an IC50 value of 11.17 μM. .

Chemical Biology Research

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Given the presence of the benzothiazole and pyrazolopyridine groups, it could potentially interact with various enzymes or receptors.

Future Directions

Future research could involve further exploration of the biological activities of this compound, optimization of its structure for enhanced activity or selectivity, and investigation of its mechanism of action.